Cas no 1361858-72-1 (2,6-Dichloro-2'-methoxy-5'-trifluoromethyl-biphenyl)

• Product Name: 2,6-Dichloro-2'-methoxy-5'-trifluoromethyl-biphenyl
• CAS No: 1361858-72-1
• MF: C₁₄H₉Cl₂F₃O
• MW: 321.121872663498
• CID: 4993643
• Update Time: 2025-06-15

2,6-Dichloro-2'-methoxy-5'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-2'-methoxy-5'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H9Cl2F3O/c1-20-12-6-5-8(14(17,18)19)7-9(12)13-10(15)3-2-4-11(13)16/h2-7H,1H3
• InChI Key： FNAKUTAYUFUJOB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=C(C(F)(F)F)C=CC=1OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2

Additional information on 2,6-Dichloro-2'-methoxy-5'-trifluoromethyl-biphenyl

Introduction to 2,6-Dichloro-2'-methoxy-5'-trifluoromethyl-biphenyl (CAS No. 1361858-72-1)

2,6-Dichloro-2'-methoxy-5'-trifluoromethyl-biphenyl, with the chemical formula C₁₄H₈Cl₂F₃O, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative exhibits a unique structural configuration characterized by the presence of chlorine, methoxy, and trifluoromethyl substituents, which contribute to its distinct chemical properties and potential applications.

The compound's molecular structure imparts a high degree of electronic richness, making it a valuable candidate for further exploration in medicinal chemistry. The interplay between the electron-withdrawing effects of the chlorine and trifluoromethyl groups, and the electron-donating methoxy group, creates a delicate balance that can be exploited in the design of novel bioactive molecules.

In recent years, there has been a growing interest in biphenyl derivatives due to their versatile pharmacological profiles. Studies have demonstrated that such compounds can interact with various biological targets, including enzymes and receptors, which are implicated in numerous diseases. The specific substitution pattern in 2,6-Dichloro-2'-methoxy-5'-trifluoromethyl-biphenyl suggests potential applications in the development of drugs targeting neurological disorders, inflammation, and metabolic diseases.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Researchers have leveraged its structural features to synthesize analogs with enhanced binding affinity and selectivity. For instance, modifications at the 2-position or 5-position have been shown to modulate the compound's interaction with biological targets, providing insights into structure-activity relationships (SAR) that are crucial for drug discovery.

The synthesis of 2,6-Dichloro-2'-methoxy-5'-trifluoromethyl-biphenyl involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chlorine atoms at the 2 and 6 positions, followed by the methoxy and trifluoromethyl groups at the 2' and 5' positions respectively, demands expertise in palladium-catalyzed cross-coupling reactions and fluorination techniques. These synthetic strategies highlight the compound's complexity and the skill required to produce it in high purity.

Recent advancements in computational chemistry have further facilitated the study of this compound. Molecular modeling techniques have been employed to predict its binding modes with biological targets, providing a rational basis for designing derivatives with improved pharmacological properties. These computational studies complement experimental efforts by offering rapid screening of potential candidates before they are synthesized in the laboratory.

The agrochemical sector has also shown interest in biphenyl derivatives due to their potential as intermediates in pesticide formulations. The structural features of 2,6-Dichloro-2'-methoxy-5'-trifluoromethyl-biphenyl make it a promising candidate for developing novel agrochemicals that exhibit enhanced efficacy against pests while maintaining environmental safety.

In conclusion, 2,6-Dichloro-2'-methoxy-5'-trifluoromethyl-biphenyl represents a fascinating compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and potential as a scaffold for drug discovery underscore its importance in modern chemical research. As our understanding of its properties continues to evolve, so too will its role in advancing therapeutic and agricultural solutions.